Cas no 651735-60-3 (8-bromo-1,2,3,4-tetrahydronaphthalen-1-one)

8-Bromo-1,2,3,4-tetrahydronaphthalen-1-one is a brominated tetralone derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring a bromine substituent at the 8-position and a ketone functional group at the 1-position, makes it a versatile intermediate for constructing complex heterocyclic frameworks. The compound is particularly valuable in the preparation of biologically active molecules, including potential therapeutic agents targeting neurological and cardiovascular systems. Its stability under standard conditions and compatibility with various reaction conditions enhance its applicability in multi-step synthetic routes. Researchers favor this compound for its reliable reactivity in cross-coupling, reduction, and cyclization reactions, contributing to its widespread use in medicinal chemistry and material science.
8-bromo-1,2,3,4-tetrahydronaphthalen-1-one structure
651735-60-3 structure
Product Name:8-bromo-1,2,3,4-tetrahydronaphthalen-1-one
CAS No:651735-60-3
MF:C10H9BrO
MW:225.081862211227
MDL:MFCD06796575
CID:502337
PubChem ID:11345129
Update Time:2025-06-07

8-bromo-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

    • 8-Bromo-3,4-dihydronaphthalen-1(2H)-one
    • 1(2H)-Naphthalenone, 8-bromo-3,4-dihydro-
    • 8-bromo-1-tetralone
    • 8-BROMO-3,4-DIHYDRO-2H-NAPHTHALEN-1-ONE
    • 1(2H)-Naphthalenone,8-bromo-3,4-dihydro
    • 8-bromo-3,4-dihydro-1(2H)-naphthalenone
    • 8-Bromo-3,4-dihydro-2H-naphthalen-1
    • 8-bromotetralone
    • FT-0653657
    • MFCD06796575
    • DTXSID70463027
    • AS-37113
    • CS-0049965
    • 8-bromo-1,2,3,4-tetrahydronaphthalen-1-one
    • AKOS015915217
    • 651735-60-3
    • SCHEMBL5238902
    • DIYWCGZFCFYCIE-UHFFFAOYSA-N
    • EN300-1072780
    • SB38135
    • 8-Bromotetralin-1-one
    • SY258037
    • MDL： MFCD06796575
    • Inchi： 1S/C10H9BrO/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1,3,5H,2,4,6H2
    • InChI Key： DIYWCGZFCFYCIE-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2=C1C(CCC2)=O

Computed Properties

  • Exact Mass: 223.98400
  • Monoisotopic Mass: 223.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.511
  • Boiling Point: 325.7°C at 760 mmHg
  • Flash Point: 113.3°C
  • Refractive Index: 1.598
  • PSA: 17.07000
  • LogP: 2.96810

8-bromo-1,2,3,4-tetrahydronaphthalen-1-one Security Information

8-bromo-1,2,3,4-tetrahydronaphthalen-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

8-bromo-1,2,3,4-tetrahydronaphthalen-1-one Pricemore >>

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